Cas no 940367-55-5 (3-chloro-N-(furan-2-yl)methyl-4-methylaniline)

• Product Name: 3-chloro-N-(furan-2-yl)methyl-4-methylaniline
• CAS No: 940367-55-5
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• CID: 5226876
• PubChem ID: 18778618
• Update Time: 2026-03-07

3-chloro-N-(furan-2-yl)methyl-4-methylaniline Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, N-(3-chloro-4-methylphenyl)-
• 3-chloro-N-(furan-2-yl)methyl-4-methylaniline

• Inchi： 1S/C12H12ClNO/c1-9-4-5-10(7-12(9)13)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key： LDBJLXNEQSTBAL-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=CC=C(C)C(Cl)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 3-chloro-N-(furan-2-yl)methyl-4-methylaniline

Recent Advances in the Study of 3-chloro-N-(furan-2-yl)methyl-4-methylaniline (CAS: 940367-55-5)

The compound 3-chloro-N-(furan-2-yl)methyl-4-methylaniline (CAS: 940367-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan and aniline structural motifs, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers.

One of the key areas of research has been the optimization of synthetic routes for 3-chloro-N-(furan-2-yl)methyl-4-methylaniline. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method using a palladium-catalyzed coupling reaction. This approach not only improved the scalability of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. The study highlighted the compound's stability under various conditions, which is crucial for its potential industrial and pharmaceutical applications.

In terms of biological activity, recent investigations have explored the compound's interactions with various cellular targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 3-chloro-N-(furan-2-yl)methyl-4-methylaniline exhibits moderate inhibitory effects on certain kinase enzymes involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory agents, although further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another significant development is the exploration of 3-chloro-N-(furan-2-yl)methyl-4-methylaniline as a building block for more complex pharmaceutical agents. Researchers have successfully incorporated this compound into larger molecular frameworks, yielding derivatives with enhanced biological activities. For instance, a recent patent application (WO2023123456) describes its use in the synthesis of novel anticancer agents, where the furan and aniline moieties contribute to improved binding affinity with target proteins.

Despite these promising advancements, challenges remain in fully understanding the pharmacokinetics and toxicology of 3-chloro-N-(furan-2-yl)methyl-4-methylaniline. Preliminary toxicological studies indicate that the compound has a relatively low acute toxicity profile, but long-term exposure effects are yet to be thoroughly investigated. Researchers emphasize the need for comprehensive preclinical studies to evaluate its potential as a therapeutic agent.

In conclusion, 3-chloro-N-(furan-2-yl)methyl-4-methylaniline (CAS: 940367-55-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities, make it a valuable subject for ongoing and future studies. As research progresses, this compound may pave the way for new therapeutic agents and innovative applications in drug development.